Cas no 2020596-21-6 (4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol)

• Product Name: 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol
• CAS No: 2020596-21-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5565120
• PubChem ID: 165593935
• Update Time: 2025-08-05

4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2020596-21-6
• 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol
• EN300-1636516

• Inchi： 1S/C7H11N3O2/c1-10-4-8-9-7(10)5-2-12-3-6(5)11/h4-6,11H,2-3H2,1H3
• InChI Key： FMRFZDKEFLVOAM-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=NN=CN2C)C1)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol

Introduction to 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol (CAS No. 2020596-21-6)

4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol, with the CAS number 2020596-21-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the development of antifungal and antiviral agents.

The chemical structure of 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol consists of a 1,2,4-triazole ring fused to an oxolane ring, with a methyl group attached to the triazole ring. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol in combating fungal infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

In addition to its antifungal properties, 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol has shown promise as an antiviral agent. Research conducted by a team at the University of California revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The pharmacokinetic properties of 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol in human subjects. Early results from Phase I trials have shown promising outcomes, with no serious adverse events reported. These findings have paved the way for further clinical development and potential commercialization.

The synthesis of 4-(4-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol involves several well-established chemical reactions. One common synthetic route involves the condensation of 1-methylhydrazine with an appropriate aldehyde or ketone to form the triazole ring, followed by cyclization to form the oxolane ring. This process can be optimized for large-scale production, ensuring a consistent supply for both research and commercial purposes.

In conclusion, 4-(4-methyl-4H-1,2,4-triazol-3-yloxolan)-3-o-l (CAS No. 2020596–21–6) represents a significant advancement in the development of novel antifungal and antiviral agents. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further clinical investigation and potential therapeutic applications. Ongoing research continues to explore its full potential in addressing unmet medical needs.